1-(methylsulfanyl)-3-oxocyclobutane-1-carboxylic acid
Overview
Description
1-(Methylsulfanyl)-3-oxocyclobutane-1-carboxylic acid, also known as MSOC, is a carboxylic acid derived from the cyclobutane family of compounds. It is a colorless solid that is soluble in water and insoluble in organic solvents. MSOC is a versatile and powerful reagent that has a wide range of applications in organic synthesis. It is also used in biochemistry and pharmacology for the synthesis of various compounds.
Scientific Research Applications
1-(methylsulfanyl)-3-oxocyclobutane-1-carboxylic acid has been used in a variety of scientific research applications, including the synthesis of various drugs and pharmaceuticals, the study of enzyme-catalyzed reactions, and the development of new materials. It has also been used in the synthesis of various polymers and other materials, as well as in the study of the structure and function of proteins.
Mechanism of Action
1-(methylsulfanyl)-3-oxocyclobutane-1-carboxylic acid is a powerful reagent in organic synthesis. It is used as a catalyst to promote the reaction of various molecules and to produce desired products. The mechanism of action of this compound involves the formation of an intermediate product, which is then converted into the desired product.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects, including the inhibition of protein synthesis and the promotion of cell death. It has also been shown to have an effect on the metabolism of glucose and other carbohydrates, as well as on the production of various hormones.
Advantages and Limitations for Lab Experiments
1-(methylsulfanyl)-3-oxocyclobutane-1-carboxylic acid has several advantages for lab experiments, including its low cost, its ease of use, and its high reactivity. However, it also has some limitations, such as its tendency to form byproducts and its potential to cause undesirable side effects.
Future Directions
The potential applications of 1-(methylsulfanyl)-3-oxocyclobutane-1-carboxylic acid are vast and varied. In the future, it could be used in the synthesis of new drugs and pharmaceuticals, in the development of new materials, and in the study of enzyme-catalyzed reactions. It could also be used in the study of the structure and function of proteins and in the development of new polymers and other materials. Additionally, it could be used in the study of the metabolism of glucose and other carbohydrates, as well as in the production of various hormones.
Synthesis Methods
1-(methylsulfanyl)-3-oxocyclobutane-1-carboxylic acid can be synthesized from the reaction of 1,3-dihydroxycyclobutane-1-carboxylic acid with methyl sulfide or from the reaction of 1-chlorocyclobutane-1-carboxylic acid with potassium sulfide. The reaction of 1,3-dihydroxycyclobutane-1-carboxylic acid with methyl sulfide is the most common method for the synthesis of this compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(methylsulfanyl)-3-oxocyclobutane-1-carboxylic acid involves the oxidation of a thiol group on a cyclobutane ring to form a carboxylic acid group. This can be achieved through a series of reactions involving the addition of a methylthio group to a cyclobutene ring, followed by oxidation of the thioether to a sulfoxide and then to a sulfone. The sulfone can then be hydrolyzed to form the carboxylic acid.", "Starting Materials": [ "Cyclobutene", "Methyl mercaptan", "Oxidizing agent (e.g. hydrogen peroxide, m-chloroperbenzoic acid)", "Acid (e.g. sulfuric acid, hydrochloric acid)" ], "Reaction": [ "Addition of methyl mercaptan to cyclobutene to form 1-(methylsulfanyl)cyclobutene", "Oxidation of 1-(methylsulfanyl)cyclobutene to 1-(methylsulfinyl)cyclobutene using an oxidizing agent", "Further oxidation of 1-(methylsulfinyl)cyclobutene to 1-(methylsulfonyl)cyclobutene using the same or a different oxidizing agent", "Hydrolysis of 1-(methylsulfonyl)cyclobutene to form 1-(methylsulfanyl)-3-oxocyclobutane-1-carboxylic acid using an acid catalyst" ] } | |
CAS RN |
1481083-54-8 |
Molecular Formula |
C6H8O3S |
Molecular Weight |
160.2 |
Purity |
95 |
Origin of Product |
United States |
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